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Compound of Interest

Compound Name: 1-Bromo-1-methylcyclohexane

Cat. No.: B3058953 Get Quote

This technical guide provides a comprehensive overview of the molecular weight of 1-bromo-1-
methylcyclohexane, tailored for researchers, scientists, and professionals in drug

development. The document details the calculation of its molecular weight, an experimental

protocol for its determination via mass spectrometry, and a depiction of its chemical synthesis

pathway.

Molecular Weight Determination
The molecular weight of a compound is a fundamental chemical property. It can be expressed

as either the average molecular weight, which accounts for the natural abundance of isotopes,

or the monoisotopic mass, which considers only the most abundant isotope of each element.

Calculation of Average Molecular Weight
The average molecular weight is calculated by summing the standard atomic weights of the

constituent atoms. The molecular formula for 1-bromo-1-methylcyclohexane is C₇H₁₃Br.
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Element Symbol Quantity
Standard
Atomic Weight
(amu)

Total
Contribution
(amu)

Carbon C 7 12.011 84.077

Hydrogen H 13 1.008 13.104

Bromine Br 1 79.904 79.904

Total 177.085

Calculation of Monoisotopic Mass
The monoisotopic mass is calculated using the mass of the most abundant isotope for each

element. This value is particularly important in high-resolution mass spectrometry.

Element Isotope Quantity
Isotopic Mass
(amu)

Total
Contribution
(amu)

Carbon ¹²C 7 12.00000 84.00000

Hydrogen ¹H 13 1.00783 13.10179

Bromine ⁷⁹Br 1 78.91834 78.91834

Total 176.02013

Note: The presence of the bromine isotope ⁸¹Br (with a natural abundance of approximately

49.31%) will result in a characteristic M+2 peak in the mass spectrum, approximately equal in

intensity to the molecular ion peak, which is a key signature for bromine-containing

compounds.

Experimental Protocol: Molecular Weight
Verification by GC-MS
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique used to

separate, identify, and quantify volatile compounds.[1] It is the gold standard for determining
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the molecular weight and elucidating the structure of small molecules like 1-bromo-1-
methylcyclohexane.[2]

Objective
To confirm the molecular weight and purity of a 1-bromo-1-methylcyclohexane sample.

Materials and Instrumentation
Sample: 1-bromo-1-methylcyclohexane, dissolved in a volatile solvent (e.g.,

dichloromethane or hexane) to a concentration of ~1 mg/mL.

Instrumentation: Gas chromatograph coupled to a mass spectrometer with an Electron

Ionization (EI) source.

GC Column: A non-polar capillary column, such as a DB-5MS (30 m x 0.25 mm i.d., 0.25 µm

film thickness), is suitable for this non-polar analyte.[3]

Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.[3]

Methodology
Sample Preparation:

Prepare a dilute solution of 1-bromo-1-methylcyclohexane in a suitable volatile solvent.

Filter the sample if particulates are present.

Transfer the final solution to a 2 mL glass autosampler vial.

GC-MS Instrument Parameters:

Injector Temperature: 250°C.

Injection Mode: Split (e.g., 50:1 ratio) to prevent column overloading.

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.
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Ramp: Increase to 240°C at a rate of 10°C/min.

Final hold: Hold at 240°C for 5 minutes.

MS Transfer Line Temperature: 280°C.

Mass Spectrometer Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.[3]

Source Temperature: 230°C.

Mass Range: Scan from m/z 35 to 350 to detect the molecular ion and potential

fragments.[3]

Acquisition Mode: Full Scan.

Data Analysis
Total Ion Chromatogram (TIC): Examine the TIC for a peak corresponding to 1-bromo-1-
methylcyclohexane at its characteristic retention time. The purity of the sample can be

estimated from the relative peak area.

Mass Spectrum:

Extract the mass spectrum from the main chromatographic peak.

Identify the molecular ion peak (M⁺). Due to the presence of bromine's two main isotopes

(⁷⁹Br and ⁸¹Br), a pair of peaks of nearly equal intensity will be observed at m/z ~176 and

m/z ~178. This pattern is definitive for a compound containing a single bromine atom.

Analyze the fragmentation pattern to confirm the structure. Key fragments might include

the loss of the bromine atom (M-Br)⁺ at m/z 97, corresponding to the methylcyclohexyl

cation.

Synthesis Pathway of 1-bromo-1-
methylcyclohexane
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1-bromo-1-methylcyclohexane can be synthesized from 1-methylcyclohexanol via a

nucleophilic substitution (SN1) reaction with hydrobromic acid (HBr).[4][5] The reaction

proceeds through a stable tertiary carbocation intermediate.[6]

Reactants

SN1 Mechanism

Product

1-methylcyclohexanol
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-OH group
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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